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Compound of Interest

Compound Name: 3-Amino-1-propanol-d4

Cat. No.: B028203 Get Quote

Technical Support Center: 3-Amino-1-propanol-
d4
This technical support guide provides essential information on the stability and recommended

storage conditions for 3-Amino-1-propanol-d4. Please note that while this information is

based on the well-documented properties of its non-deuterated analog, 3-Amino-1-propanol, it

serves as a reliable guide for handling and storage.

Frequently Asked Questions (FAQs)
Q1: What is the expected stability of 3-Amino-1-propanol-d4?

A: 3-Amino-1-propanol-d4 is expected to be stable under normal, recommended storage

conditions.[1][2] Its stability is comparable to the non-deuterated form, which is known to be

stable under normal temperatures and pressures.[2] However, it is sensitive to certain

conditions.

Q2: What conditions should be avoided to prevent degradation?

A: To ensure the stability of 3-Amino-1-propanol-d4, avoid exposure to:

Moisture: The compound is hygroscopic and can absorb water from the air.[3][4]
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Strong Oxidizing Agents and Acids: These are incompatible materials and can initiate

vigorous reactions.[2][3]

Heat, Open Flames, and Direct Sunlight: Thermal decomposition can occur at high

temperatures, generating corrosive vapors.[1]

Air: While stable, long-term exposure to air can lead to gradual oxidation or reaction with

atmospheric carbon dioxide.

Q3: What are the recommended long-term storage conditions for 3-Amino-1-propanol-d4?

A: For optimal long-term stability, store 3-Amino-1-propanol-d4 in a tightly sealed container in

a cool, dry, and well-ventilated area.[1][2][3] Storage under an inert atmosphere, such as argon

or nitrogen, is recommended to prevent reaction with atmospheric components.[3] One supplier

suggests storing the material below +30°C.[5]
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Problem Possible Cause Recommended Action

Change in color (yellowing)
Exposure to air or light, or

gradual degradation.

If the material has been stored

for an extended period or

improperly, this may indicate

oxidation. For sensitive

applications, it is advisable to

use a fresh, unopened vial.

Presence of solid precipitate
The melting point is near room

temperature (10-12 °C).

The material may be partially

frozen.[6] Gently warm the vial

to room temperature to see if

the solid redissolves. If it does

not, it may indicate the

presence of an impurity or

degradation product.

Inconsistent experimental

results

Potential degradation of the

reagent.

Verify the purity of the material.

If degradation is suspected,

consider using a freshly

opened vial or repurifying the

material if appropriate

analytical and purification

capabilities are available.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of the non-deuterated

analog, 3-Amino-1-propanol, which are expected to be very similar for 3-Amino-1-propanol-
d4.
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Property Value

Appearance Clear, colorless to yellow liquid

Melting Point 10 - 12 °C

Boiling Point 184 - 188 °C

Density ~0.982 g/mL at 20 °C

Flash Point 100 °C

pH 11.9 (10 g/L aqueous solution)

Experimental Protocols
General Protocol for Assessing Stability

Since specific stability testing data for 3-Amino-1-propanol-d4 is not readily available,

researchers can perform a general assessment using the following workflow if they have

concerns about a specific lot or after prolonged storage.
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Sample Preparation

Analytical Testing

Data Evaluation

Conclusion

Obtain a representative sample of 3-Amino-1-propanol-d4

Dissolve in a suitable deuterated solvent (e.g., CDCl3, D2O)

Acquire 1H and 13C NMR spectra Perform Mass Spectrometry (e.g., GC-MS or LC-MS)

Compare spectra to reference data for fresh material

Look for unexpected peaks in NMR and MS

Quantify purity if standards are available

Determine if the material is suitable for the intended experiment
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Compound Properties

Recommended Storage

3-Amino-1-propanol-d4

Hygroscopic Reactive with acids/oxidizers Thermally sensitive

Dry environment

mitigates

Tightly sealed container

mitigates

Inert atmosphere (Ar, N2)

mitigates

Cool environment (<30°C)

mitigates

Optimal Storage Conditions

Protection from light

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b028203#3-amino-1-propanol-d4-stability-and-
recommended-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b028203#3-amino-1-propanol-d4-stability-and-recommended-storage-conditions
https://www.benchchem.com/product/b028203#3-amino-1-propanol-d4-stability-and-recommended-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

